molecular formula C22H25N3O2 B1164517 Adb-bica

Adb-bica

Cat. No. B1164517
M. Wt: 363.5
InChI Key: OGVITAUBEIIKNT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

ADB-BICA is an analytical reference standard that is structurally classified as a synthetic cannabinoid. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.

Scientific Research Applications

Applications in Biological and Chemical Analysis

  • Analytical Methods Development : Tynon et al. (2017) developed and validated a method for screening and confirming a range of synthetic cannabinoids, including ADB-BICA, in human whole blood using liquid chromatography-tandem mass spectrometry (LC-MS/MS) (Tynon et al., 2017).
  • Metabolite Identification : Carlier et al. (2017) aimed to identify major metabolites of ADB-CHMINACA, a structurally similar compound to this compound, which is critical for detecting its intake in biological specimens (Carlier et al., 2017).

Applications in Forensic and Clinical Settings

  • Detection in Forensic Investigations : The development of analytical methods is crucial for confirming the intake of synthetic cannabinoids like this compound in forensic and clinical programs. This is especially relevant as the parent compound is often not detectable in biological samples after intake, making metabolite detection vital (Carlier et al., 2017).

Emerging Studies and Potential Applications

  • Exploration of Metabolic Pathways : Research is ongoing in understanding the metabolic pathways and biotransformation of compounds like this compound. This includes studies on how these compounds are processed in the body, which is important for both therapeutic and forensic applications (Carlier et al., 2017).

properties

Molecular Formula

C22H25N3O2

Molecular Weight

363.5

IUPAC Name

N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-benzylindole-3-carboxamide

InChI

InChI=1S/C22H25N3O2/c1-22(2,3)19(20(23)26)24-21(27)17-14-25(13-15-9-5-4-6-10-15)18-12-8-7-11-16(17)18/h4-12,14,19H,13H2,1-3H3,(H2,23,26)(H,24,27)

InChI Key

OGVITAUBEIIKNT-UHFFFAOYSA-N

SMILES

CC(C)(C)C(C(=O)N)NC(=O)C1=CN(C2=CC=CC=C21)CC3=CC=CC=C3

synonyms

N-(1-amino-3,3-dimethyl-1-oxobutan-2-yl)-1-benzyl-1H-indole-3-carboxamide

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Adb-bica
Reactant of Route 2
Adb-bica
Reactant of Route 3
Reactant of Route 3
Adb-bica
Reactant of Route 4
Adb-bica
Reactant of Route 5
Adb-bica
Reactant of Route 6
Adb-bica

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.